Cas no 2229314-44-5 (tert-butyl N-2-(1-aminocyclopentyl)-5-methoxyphenylcarbamate)

• Product Name: tert-butyl N-2-(1-aminocyclopentyl)-5-methoxyphenylcarbamate
• CAS No: 2229314-44-5
• MF: C₁₇H₂₆N₂O₃
• MW: 306.399944782257
• CID: 6435407
• PubChem ID: 165970121
• Update Time: 2025-05-24

tert-butyl N-2-(1-aminocyclopentyl)-5-methoxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(1-aminocyclopentyl)-5-methoxyphenylcarbamate
• 2229314-44-5
• tert-butyl N-[2-(1-aminocyclopentyl)-5-methoxyphenyl]carbamate
• EN300-1890290

• Inchi： 1S/C17H26N2O3/c1-16(2,3)22-15(20)19-14-11-12(21-4)7-8-13(14)17(18)9-5-6-10-17/h7-8,11H,5-6,9-10,18H2,1-4H3,(H,19,20)
• InChI Key： LMICMHHKYTZKSD-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1C=C(C=CC=1C1(CCCC1)N)OC)=O

Computed Properties

• Exact Mass: 306.19434270g/mol
• Monoisotopic Mass: 306.19434270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 73.6Ų

Additional information on tert-butyl N-2-(1-aminocyclopentyl)-5-methoxyphenylcarbamate

tert-butyl N-2-(1-aminocyclopentyl)-5-methoxyphenylcarbamate: A Comprehensive Overview

The compound tert-butyl N-2-(1-aminocyclopentyl)-5-methoxyphenylcarbamate, identified by the CAS number 2229314-44-5, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of carbamates, which are widely used in drug development due to their versatile properties and ability to form stable amide bonds. The structure of this compound is characterized by a tert-butyl group attached to a carbamate moiety, which is further connected to a phenyl ring substituted with methoxy and amino groups. These functional groups contribute to the compound's unique chemical reactivity and biological activity.

Recent studies have highlighted the importance of tert-butyl N-2-(1-aminocyclopentyl)-5-methoxyphenylcarbamate in the field of medicinal chemistry. Researchers have explored its potential as a precursor for synthesizing bioactive molecules, particularly in the development of novel therapeutic agents. The presence of the methoxy group on the phenyl ring enhances the compound's solubility and stability, making it an ideal candidate for various synthetic pathways. Additionally, the amino group on the cyclopentane ring provides opportunities for further functionalization, enabling the creation of derivatives with enhanced pharmacokinetic properties.

The synthesis of tert-butyl N-2-(1-aminocyclopentyl)-5-methoxyphenylcarbamate involves a multi-step process that combines principles from organic synthesis and catalytic chemistry. Key steps include the formation of the phenylcarbamate intermediate through nucleophilic substitution reactions, followed by subsequent modifications to introduce the tert-butyl and amino groups. Recent advancements in catalytic asymmetric synthesis have enabled more efficient and selective pathways for constructing this compound, reducing production costs and improving yield.

In terms of biological activity, tert-butyl N-2-(1-aminocyclopentyl)-5-methoxyphenylcarbamate has shown promise in preclinical studies as a modulator of enzyme activity. Specifically, it has been investigated for its potential to inhibit certain kinases involved in cellular signaling pathways. These findings suggest that the compound could serve as a lead molecule for developing treatments targeting diseases such as cancer and inflammatory disorders. Furthermore, its structural flexibility allows for modifications that could enhance its specificity and reduce off-target effects.

The application of tert-butyl N-2-(1-aminocyclopentyl)-5-methoxyphenylcarbamate extends beyond pharmaceuticals into materials science. Its unique chemical properties make it a valuable component in polymer synthesis, where it can be used as a cross-linking agent or a building block for advanced materials with tailored mechanical and thermal properties. Recent research has also explored its use in green chemistry initiatives, focusing on its role in sustainable synthetic processes that minimize waste and energy consumption.

In conclusion, tert-butyl N-2-(1-aminocyclopentyl)-5-methoxyphenylcarbamate represents a versatile compound with diverse applications across multiple scientific disciplines. Its structural complexity and functional diversity position it as a valuable tool in both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern science and technology.